Cas no 99011-02-6 (Imiquimod)

Imiquimod is an immunomodulatory cream that stimulates innate immune response through Toll-like receptor 7 activation, leading to increased production of interferon-gamma and tumour necrosis factor-alpha. This results in enhanced local inflammatory response against viral infections and certain types of skin cancers, such as actinic keratoses, basal cell carcinoma, and superficial squamous cell carcinoma.

Imiquimod structure

Product Name:Imiquimod

CAS No:99011-02-6

MF:C₁₄H₁₆N₄

MW:240.303642272949

MDL:MFCD00866946

CID:62030

PubChem ID:87561300

Update Time:2025-12-08

Imiquimod Chemical and Physical Properties

Names and Identifiers

- Imiquimod
- R-837
- S-26308
- 1-(2-METHYLPROPYL)-1H-IMIDAZO[4,5-C]QUINOLIN-4-AMINE
- 4-amino- 1-isobutyl-1h-imidazo[4,5-c]quinoline
- ALDARA
- 1-isoButyl-1H-Inudazole[4.5-c]quinoline-4-amine
- 1-(2-Methylpropyl)-1H-imidazo[4,5-c]quinolin-4-amine, R-837, S-26308, Aldara
- Imiquimod (R837, S-26308,Zyclara®, Aldara®, Beselna®)
- R 837
- 1-(2-Methylpropyl)-1H-imidazole[4,5-c]quinoline-4-amine
- 1-Isobutyl-1H-imidazo[4,5-c]quinolin-4-amine
- 4-Amino-1-isobutyl-1H-imidazo[4,5-c]quinoline
- Zyclara
- Beselna
- 4-Amino-1-isobutyl-1H-imidazo(4,5-c)quinoline
- 1-(2-methylpropyl)imidazo[4,5-c]quinolin-4-amine
- Imiquimod acetate
- S 26308
- C14H16N4
- 1-isobutylimidazo[4,5-c]quinolin-4-amine
- P1QW714R7M
- 1H-Imidazo[4,5-c]quinolin-4
- FT-0602727
- KS-5218
- NCGC00070736-03
- BRD-K26657438-001-01-2
- CHEBI:36704
- TMX 101
- MTD-39
- 1H-Imidazo[4, 1-(2-methylpropyl)-
- 1-(2-methylpropyl)-1Himidazo[4,5-c]quinolin-4-amine
- D02500
- SR-01000611320-2
- NCGC00070736-02
- Cellulose, hydrogen 1,2-benzenedicarboxylate, 2-hydroxypropyl methyl ether
- SCHEMBL26136
- Zartra
- CCG-208015
- NSC759651
- S26308
- DTXCID5021047
- CAS-99011-02-6
- IMIQUIMOD [WHO-DD]
- NSC 759651
- NSC741062
- NCGC00070736-04
- IMIQUIMOD [EMA EPAR]
- MLS000083577
- s1211
- 1-isobutyl-1H-imidazo[4,5-c]quinoline-4-amine
- AB00399298-06
- 9050-31-1
- AKOS005507352
- (Hydroxypropyl)methyl cellulose phthalate
- UNII-P1QW714R7M
- IMIQUIMOD [VANDF]
- Imiquimod, >=98% (HPLC), solid
- IMIQUIMOD [USP-RS]
- SY017571
- 1-Isobutyl-1H-imidazo[4,5-c]quinolin-4-ylamine
- 99011-02-6
- Zyclara (TN)
- Imiquimod (JAN/USP/INN)
- Q423417
- IMIQUIMOD [USAN]
- NSC-811538
- I0747
- NSC 369100
- IMIQUIMOD [MI]
- HSDB 8129
- IMIQUIMOD (USP-RS)
- 1-isobutyl-1H-imidazo [4,5-c]quinolin-4-amine
- BDBM50240849
- 1H-Imidazo[4,5-c]quinolin-4-amine, 1-(2-methylpropyl)-
- IMIQUIMOD [JAN]
- BI164576
- BRD-K26657438-001-13-7
- IMIQUIMOD [ORANGE BOOK]
- HB3109
- HMS2090M14
- SMR000048307
- AB00399298-07
- AB00399298_09
- 1-isobutyl-1H-imidazo(4,5-c)quinolin-4-amine
- Imiquimodum
- HY-B0180
- Imiquimod,(S)
- Z2588038940
- IMIQUIMOD (MART.)
- SR-01000611320-3
- IMIQUIMOD (USP MONOGRAPH)
- IMIQUIMOD [USP MONOGRAPH]
- NSC-759651
- BCP05151
- Imiquimod 100 microg/mL in Acetonitrile
- D06BB10
- HMS3715N19
- SR-01000611320
- AC-529
- 1H-Imidazo(4,5-c)quinolin-4-amine, 1-(2-methylpropyl)-
- AB00399298-05
- CHEMBL1282
- 6T0
- BIDD:GT0859
- DZ-2636
- EN300-6477856
- Tox21_110985
- NSC 741062
- IMIQUIMOD [MART.]
- YH44175
- TMX-101
- Aldara (TN)
- A845945
- 1-(2-methylpropyl)-1H-imidazo[4,5-c]-quinolin-4-amine
- DB00724
- HMS3747A13
- 1-(2-methylpropyl)-1H-imidazo(4,5-c)quinolin-4-amine
- Imiquimod [USAN:INN:BAN]
- MFCD00866946
- HMS2232G07
- NSC811538
- Vyloma
- 4-Amino-1-(2-methylpropyl)-1H-imidazo(4,5-c)quinoline
- Pharmakon1600-01502351
- Tox21_110985_1
- NS00006714
- GTPL5003
- NSC369100
- NSC-369100
- HMS3373B13
- DOUYETYNHWVLEO-UHFFFAOYSA-N
- Imiquimod - CAS 99011-02-6
- Imiquimod- Bio-X
- Imiquimod, United States Pharmacopeia (USP) Reference Standard
- IMIQUIMOD [INN]
- 1-(2-methylpropyl)-4-imidazo[4,5-c]quinolinamine
- CS-2058
- R837
- AB00399298_08
- DTXSID7041047
- BRD-K26657438-003-01-8
- imiquimod?
- NSC-828389
- NSC828389
- BBL010772
- BRD-K26657438-001-15-2
- STK583860
- BRD-K26657438-001-17-8
- MDL： MFCD00866946
- Inchi： 1S/C14H16N4/c1-9(2)7-18-8-16-12-13(18)10-5-3-4-6-11(10)17-14(12)15/h3-6,8-9H,7H2,1-2H3,(H2,15,17)
- InChI Key： DOUYETYNHWVLEO-UHFFFAOYSA-N
- SMILES： N1(C=NC2=C(N)N=C3C=CC=CC3=C12)CC(C)C

Computed Properties

Exact Mass: 240.13700
Monoisotopic Mass: 240.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.7
XLogP3: 2.6

Experimental Properties

Color/Form: White crystalline powder.
Density: 1.3±0.1 g/cm3
Melting Point: 294°C(lit.)
Boiling Point: 456.7℃ at 760 mmHg
Flash Point: 230℃
Refractive Index: 1.681
Solubility: DMSO: soluble
Water Partition Coefficient: Soluble in dimethyl sulfoxide and dimethyl formamide. Slightly soluble in water. Insoluble in ethanol.
Stability/Shelf Life: Incompatible with strong oxidizing agents.
PSA: 56.73000
LogP: 3.40390
Merck: 4922
λmax: 245(H2O/MeOH)(lit.)
Solubility: Soluble in dimethyl sulfoxide and dimethyl formamide. Slightly soluble in water. Insoluble in ethanol.

Imiquimod Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301-H315-H319
Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
Hazardous Material transportation number：UN 2811 6.1/PG 3
Hazard Category Code： 25-36/37/38
Safety Instruction： S26-S45
RTECS：NJ5903450
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R25; R36/37/38

Imiquimod Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Imiquimod Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B0180-100mg	Imiquimod	99011-02-6	99.96%	100mg	￥485	2025-04-15
MedChemExpress	HY-B0180-200mg	Imiquimod	99011-02-6	99.96%	200mg	￥710	2025-04-15
MedChemExpress	HY-B0180-500mg	Imiquimod	99011-02-6	99.96%	500mg	￥1213	2025-04-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I129798-500mg	Imiquimod	99011-02-6	≥98%	500mg	¥67.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I129798-5g	Imiquimod	99011-02-6	≥98%	5g	¥325.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I129798-1g	Imiquimod	99011-02-6	≥98%	1g	¥103.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I129798-25g	Imiquimod	99011-02-6	≥98%	25g	¥1299.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I129798-100mg	Imiquimod	99011-02-6	≥98%	100mg	¥37.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I129798-50mg	Imiquimod	99011-02-6	≥98%	50mg	¥30.90	2023-09-02
DC Chemicals	DC8988-1 g	Imiquimod	99011-02-6		1g	$300.0	2022-02-28

Imiquimod Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:99011-02-6)咪喹莫特

Order Number:LE27016952;LE2889;LE15748

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:01

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:99011-02-6)Imiquimod

Order Number:sfd6012

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Imiquimod Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Imiquimod Related Literature

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2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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